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CAS No.: 25698-44-6

Cat. No.: B3119946
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Executive Summary

Compound: (R)-2-Amino-2-(3-fluorophenyl)acetic acid CAS Number: 25698-44-6 Synonyms:
(R)-3-Fluorophenylglycine; (R)-3-Fluoro-a-phenylglycine

This technical guide outlines the physicochemical properties, strategic synthesis, and critical
role of (R)-2-Amino-2-(3-fluorophenyl)acetic acid in modern drug development. As a non-
proteinogenic amino acid, this compound serves as a high-value chiral building block,
particularly in the design of peptidomimetics and protease inhibitors where the metabolic
stability of the C—F bond and the specific electronic properties of the fluorine substituent are
pivotal.

Part 1: Chemical Identity & Physicochemical Profile

The introduction of a fluorine atom at the meta-position of the phenyl ring modulates the acidity
of the ammonium group and the lipophilicity of the side chain, altering the pharmacokinetic
profile of derived peptides without significantly changing steric bulk compared to the parent
phenylglycine.
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ble 1: Physicochemical Specificati

Property Value | Description Notes
CAS Number 25698-44-6 Specific to the (R)-enantiomer.
Molecular Formula CsHsFNO:2
Molecular Weight 169.15 g/mol

White to off-white crystalline Hygroscopic; store under inert
Appearance

powder atmosphere.

Corresponds to D-amino acid

Chirality (R)-Configuration
nomenclature.
. ) Typical for zwitterionic amino
Melting Point >240 °C (dec.) ]
acids.
N Water (Sparingly), 1M HCI Zwitterionic character limits
Solubility

(Soluble), 1M NaOH (Soluble) solubility in organic solvents.

The electron-withdrawing m-F
_ -COOH: ~2.0 )
pKa (Estimated) reduces pKa slightly vs.

-NH3*: ~8.8 - 9.0 Phenylglycine (pKa ~9.1).

Measured in 1M HCI. Exact
value requires batch-specific
CoA.

Specific Rotation typically negative (-)

Part 2: Strategic Synthesis Protocols

For research and scale-up, the synthesis of (R)-3-fluorophenylglycine requires high
enantiomeric excess (ee > 99%). While classical Strecker synthesis yields a racemate, modern
workflows utilize Chemo-Enzymatic Resolution or Asymmetric Synthesis using chiral
auxiliaries.

Method A: Chemo-Enzymatic Resolution (Scalable)

This route is preferred for kilogram-scale production due to its cost-efficiency and high optical
purity.
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o Strecker Reaction: 3-Fluorobenzaldehyde is reacted with NaCN and NHa4Cl to form the
racemic aminonitrile, which is hydrolyzed to racemic 3-fluorophenylglycine amide.

e Enzymatic Resolution: An aminopeptidase (e.g., from Pseudomonas putida) or an acylase
(e.g., Penicillin G Acylase) is used to selectively hydrolyze the (S)-amide or (S)-acyl
derivative, leaving the desired (R)-isomer or allowing for its selective precipitation.

Method B: Asymmetric Synthesis via Ni(ll) Complex
(High Precision)
For research-grade synthesis of analogs, the Soloshonok-Sorresen method using a chiral Ni(ll)

complex is the gold standard for purity.

» Mechanism: A chiral Ni(ll) complex derived from glycine and a chiral auxiliary (e.g., (S)-BPB)
undergoes nucleophilic substitution or aldol-type reactions. However, for aryl glycines, a
specific approach using nucleophilic addition to imines is often employed.

e Protocol Insight: The chiral environment of the Ni(Il) complex rigidly controls the
stereochemistry, often yielding de > 98%.

Visualization: Synthesis Workflow

The following diagram illustrates the industrial decision pathway between Chemical Resolution

and Enzymatic Synthesis.
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Figure 1: Comparative workflow for the synthesis of (R)-3-fluorophenylglycine, highlighting the
enzymatic route for scalability.

Part 3: Analytical Characterization[1]

Validating the enantiomeric excess (ee) is critical, as the (S)-enantiomer may have antagonistic
biological activity.

High-Performance Liquid Chromatography (HPLC)

e Column: Chiral crown ether-based columns (e.g., Crownpak CR(+)) are highly effective for
free amino acids.

* Mobile Phase: Aqueous perchloric acid (pH 1.5-2.0) is standard to ensure the amino group
is protonated for interaction with the crown ether.

e Conditions: Flow rate 0.5 mL/min, UV detection at 210 nm or 254 nm.

o Elution Order: Typically, the (R)-enantiomer elutes differently depending on the specific
column selector; reference standards must be injected.

Derivatization (Marfey's Method)

If a chiral column is unavailable, derivatization with FDAA (Marfey's Reagent) allows separation
on a standard C18 column.

e Protocol: React sample with FDAA in 1M NaHCOs at 40°C for 1 hour. Quench with HCI.

e Analysis: Analyze the resulting diastereomers via RP-HPLC. The hydrophobic interaction of
the fluorophenyl group provides excellent separation resolution.

Direct Chiral HPLC - Data: % ee
Yes (Crownpak CR+) | (Direct Measurement)
Sample: (R)-3-Fluorophenylglycine Chiral Column Available? N
(o]
Indirect Derivatization Data: Diastereomeric Ratio

Y

(Marfey's Method) (Correlates to ee)
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Figure 2: Decision tree for analytical method selection to determine enantiomeric purity.

Part 4: Applications in Drug Discovery

(R)-3-Fluorophenylglycine is a "privileged structure” in medicinal chemistry.

» Metabolic Stability: The C—F bond (approx. 116 kcal/mol) renders the phenyl ring resistant to
oxidative metabolism by Cytochrome P450 enzymes at the meta position.

» Conformational Restriction: In peptide chains, phenylglycine derivatives restrict rotation
around the

(phi) and
(psi) angles more severely than phenylalanine, stabilizing
-turn conformations.

o Electronic Modulation: The fluorine atom withdraws electron density, lowering the pKa of the
adjacent amine. This is utilized to fine-tune the basicity of catalytic residues in protease
inhibitors.

Case Study Context: This moiety is frequently screened in the development of Thrombin
Inhibitors and Factor Xa Inhibitors, where the phenylglycine motif occupies the S2 binding
pocket of the enzyme.

Part 5: Safety & Handling

» Hazards: Classified as an irritant (H315, H319, H335). Avoid inhalation of dust.

o Storage: Store at +2°C to +8°C. Hygroscopic—keep container tightly closed under argon or
nitrogen.

o Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber (fluorine compounds generate HF upon combustion; scrubber is
mandatory).
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e PubChem.(2S)-2-amino-2-(3-fluorophenyl)acetic acid (Compound Summary). National
Library of Medicine. [Link]

e Soloshonok, V. A., et al.Asymmetric synthesis of fluorinated amino acids. Chemical Reviews.
Note: General reference to the Soloshonok Ni(ll) methodology cited in search context.

 Beilstein Journal of Organic Chemistry.Asymmetric synthesis of fluorinated derivatives of
aromatic amino acids. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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